Cas no 1804685-08-2 (Ethyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1804685-08-2
• MF: C₁₁H₁₁F₅N₂O₂
• MW: 298.209260225296
• CID: 4858530
• Update Time: 2025-06-07

Ethyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H11F5N2O2/c1-2-20-7(19)4-5-3-6(9(12)13)18-10(17)8(5)11(14,15)16/h3,9H,2,4H2,1H3,(H2,17,18)
• InChI Key： OUJQLBDDWHLMBN-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(C(F)F)=CC=1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.2
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate

Ethyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1804685-08-2): A Comprehensive Overview

Ethyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate, identified by its CAS number 1804685-08-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple fluorinated substituents and an amino group makes it a promising candidate for further exploration in drug discovery.

The molecular structure of Ethyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate consists of a pyridine core substituted with various functional groups. The difluoromethyl and trifluoromethyl groups introduce unique electronic and steric properties, which can influence the compound's reactivity and biological activity. These fluorinated moieties are particularly valued in medicinal chemistry for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles.

In recent years, there has been a growing interest in the development of fluorinated pyridines as key structural motifs in pharmaceuticals. The compound's< strong>amino group provides a versatile handle for further chemical modifications, enabling the synthesis of a diverse array of derivatives. These derivatives can be explored for their potential therapeutic effects across various disease areas, including oncology, inflammation, and infectious diseases.

One of the most compelling aspects of Ethyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate is its potential as a building block for more complex drug candidates. Researchers have leveraged similar scaffolds in the past to develop drugs that exhibit potent activity against challenging targets. The< strong>difluoromethyl and< strong>trifluoromethyl groups, in particular, have been shown to improve pharmacokinetic properties such as oral bioavailability and metabolic stability, making them highly desirable in drug design.

The< strong>Ethyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate CAS No. 1804685-08-2 has been studied in several preclinical models to assess its biological activity. Initial studies suggest that this compound exhibits promising interactions with various biological targets, including enzymes and receptors involved in disease pathways. These findings have prompted further investigation into its potential as a lead compound for drug development.

The synthesis of Ethyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, including transition metal-catalyzed reactions and fluorination methods, are employed to construct the complex molecular framework efficiently. The< strong>difluoromethyl and< strong>trifluoromethyl groups are particularly challenging to introduce but can be achieved using well-established protocols developed by leading researchers in the field.

The compound's< strong>Ethyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate CAS No. 1804685-08-2 has also been explored for its potential role in developing next-generation therapeutics. Researchers are investigating its efficacy in models of inflammation and cancer, where fluorinated pyridines have shown significant promise. The ability to fine-tune the compound's structure through strategic modifications offers a pathway to develop highly specific and effective treatments.

In conclusion, Ethyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate is a multifaceted compound with considerable potential in pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for fluorinated pyridines, compounds like Ethyl 2-amino-6-(difluoromethyl)-3-(trifluoromethyl)pyridine-4-acetate are likely to play a crucial role in advancing drug discovery efforts worldwide.